Cas no 1890857-86-9 (1-(3,5-difluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3,5-difluorophenyl)methylcyclopropan-1-ol
• CAS No: 1890857-86-9
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6135126
• PubChem ID: 117279758
• Update Time: 2025-11-01

1-(3,5-difluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)methylcyclopropan-1-ol
• 1-[(3,5-Difluorophenyl)methyl]cyclopropanol
• 1-[(3,5-difluorophenyl)methyl]cyclopropan-1-ol
• EN300-1803738
• 1890857-86-9

• Inchi： 1S/C10H10F2O/c11-8-3-7(4-9(12)5-8)6-10(13)1-2-10/h3-5,13H,1-2,6H2
• InChI Key： WPEIXMMTTABGIF-UHFFFAOYSA-N
• SMILES： C1(CC2=CC(F)=CC(F)=C2)(O)CC1

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 232.5±20.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Additional information on 1-(3,5-difluorophenyl)methylcyclopropan-1-ol

Professional Introduction to 1-(3,5-difluorophenyl)methylcyclopropan-1-ol (CAS No. 1890857-86-9)

1-(3,5-difluorophenyl)methylcyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1890857-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanediols, which are known for their unique structural properties and potential biological activities. The presence of both fluorine substituents at the 3 and 5 positions of the phenyl ring introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery.

The structural motif of cyclopropan-1-ol in this compound contributes to its distinct chemical behavior. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. This feature, combined with the electron-withdrawing effect of the fluorine atoms, makes 1-(3,5-difluorophenyl)methylcyclopropan-1-ol a versatile intermediate in synthetic chemistry. Recent studies have highlighted its utility in the development of novel bioactive molecules, particularly in the context of inhibiting enzymes involved in inflammatory pathways.

In the realm of medicinal chemistry, the introduction of fluorine atoms into aromatic rings is a well-established strategy to modulate pharmacokinetic properties such as metabolic stability and lipophilicity. The dual fluorine substitution in 1-(3,5-difluorophenyl)methylcyclopropan-1-ol enhances its binding affinity to biological targets by improving both hydrophobic interactions and electronic complementarity. This has led to its investigation as a potential lead compound for treating various therapeutic conditions, including neurodegenerative disorders and autoimmune diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies on 1-(3,5-difluorophenyl)methylcyclopropan-1-ol have revealed that its binding mode to target proteins is highly favorable due to optimal positioning of the cyclopropan-1-ol moiety and the fluorine-labeled phenyl ring. These insights have guided synthetic modifications aimed at optimizing potency and selectivity.

The synthesis of 1-(3,5-difluorophenyl)methylcyclopropan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of fluorine atoms via electrophilic aromatic substitution reactions and subsequent functional group transformations to achieve the desired cyclopropane scaffold. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aryl-methyl linkage present in this molecule.

Ongoing research is exploring the pharmacological profile of 1-(3,5-difluorophenyl)methylcyclopropan-1-ol, with a focus on its potential as an anti-inflammatory agent. Preclinical studies have demonstrated promising results in animal models, where it exhibited significant reduction in pro-inflammatory cytokine levels without apparent toxicity. These findings are particularly encouraging given the growing demand for safer alternatives to conventional anti-inflammatory drugs.

The role of fluorinated compounds in medicinal chemistry continues to expand, driven by their ability to fine-tune molecular properties for improved therapeutic outcomes. The unique combination of structural features in 1-(3,5-difluorophenyl)methylcyclopropan-1-ol, including the cyclopropane ring and dual fluorine substitutions, positions it as a valuable building block for future drug development efforts. As computational tools become more sophisticated and synthetic techniques advance, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(CAS No. 1890857-86-9) represents a fascinating example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its synthesis, characterized by elegant organic transformations, and its promising pharmacological properties make it a cornerstone in contemporary drug discovery research. As scientists continue to unravel the complexities of molecular interactions, compounds such as this will undoubtedly contribute to advancements across multiple therapeutic domains.